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Compound of Interest

Compound Name: 2,4-Dinitroaniline

Cat. No.: B165453 Get Quote

Technical Guide: 2,4-Dinitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 2,4-Dinitroaniline, a key intermediate in the synthesis of various dyes,

pharmaceuticals, and other organic compounds.

Core Physicochemical Data
The essential molecular properties of 2,4-Dinitroaniline are summarized below. This data is

foundational for stoichiometric calculations, analytical characterization, and formulation

development. The molecular weight is derived from the atomic weights of its constituent

elements as defined by IUPAC, and the molecular formula is determined through elemental

analysis and mass spectrometry.

Property Value Reference

Molecular Formula C6H5N3O4 [1][2][3][4]

Molecular Weight 183.12 g/mol [1][5][6][7]

CAS Number 97-02-9 [1][2]
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The molecular formula and weight of 2,4-Dinitroaniline are established through standard

analytical chemistry protocols:

Elemental Analysis: This technique determines the mass percentages of carbon, hydrogen,

nitrogen, and oxygen in a pure sample. The empirical formula is calculated from these

percentages.

Mass Spectrometry: This method provides the mass-to-charge ratio of the molecular ion,

which gives a precise molecular weight. High-resolution mass spectrometry can confirm the

elemental composition, thus verifying the molecular formula.

The data presented in this guide are the universally accepted values derived from these

foundational experimental techniques.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name, its

structural formula, and its calculated molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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